Cas no 314275-58-6 (4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 314275-58-6
• MF: C₂₂H₂₂N₄O₆S₂
• MW: 502.563282489777
• CID: 6355782
• PubChem ID: 4462153
• Update Time: 2025-10-30

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• Oprea1_657596
• AKOS016356830
• ZINC15906178
• SR-01000456127-1
• EU-0040796
• AKOS002379242
• 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• F1015-0214
• SR-01000456127
• 314275-58-6
• 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• Z27858406
• 4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)benzamide

• Inchi： 1S/C22H22N4O6S2/c1-14-11-25(12-15(2)32-14)34(30,31)19-8-6-16(7-9-19)21(27)24-22-23-20(13-33-22)17-4-3-5-18(10-17)26(28)29/h3-10,13-15H,11-12H2,1-2H3,(H,23,24,27)
• InChI Key： NIULXXPNIIHCDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC=C(C=2)[N+](=O)[O-])=O)=CC=1)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 502.09807678g/mol
• Monoisotopic Mass: 502.09807678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 171Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No 314275-58-6 and Product Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide

The compound in question, identified by the CAS number 314275-58-6, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. Its systematic name, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide, highlights its complex structural features, which include a sulfonyl group, a morpholine moiety, and a benzamide component. These structural elements contribute to its unique chemical properties and biological activities, making it a subject of considerable interest in medicinal chemistry.

Recent advancements in the field of drug discovery have underscored the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound in question exemplifies this approach, as its structural features suggest potential interactions with various enzymes and receptors. Specifically, the sulfonyl group and the morpholine moiety are known to exhibit pharmacological activity by modulating the activity of enzymes such as kinases and phosphodiesterases. Additionally, the benzamide and thiazole components are frequently found in bioactive molecules that exhibit anti-inflammatory, anticancer, and antimicrobial properties.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The presence of a nitrophenyl group at the 4-position of the benzamide moiety is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their biological activities. Research has shown that nitrophenyl derivatives can exhibit potent effects on a variety of biological pathways, including those involved in inflammation and cancer progression. The incorporation of this group into the molecular framework of the compound under discussion may enhance its binding affinity to target proteins while also contributing to its metabolic stability.

The thiazole ring is another key structural feature that contributes to the compound's potential therapeutic utility. Thiazole derivatives are well-documented for their wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The specific positioning of the thiazole ring in this compound's structure suggests that it may interact with biological targets in a manner that elicits these beneficial effects. Furthermore, the presence of two methyl groups on the morpholine ring may further modulate its pharmacological properties by influencing solubility and metabolic pathways.

In light of these structural features, recent studies have explored the compound's potential as an inhibitor of key enzymes involved in cancer progression. For instance, preliminary in vitro studies have indicated that derivatives similar to this compound may exhibit inhibitory activity against kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are critical regulators of cell proliferation and angiogenesis, making them attractive targets for anticancer therapy. The ability of this compound to modulate kinase activity could potentially lead to the development of novel agents that disrupt tumor growth and metastasis.

Additionally, research has suggested that this compound may have applications beyond oncology. Its structural features hint at potential interactions with other biological targets involved in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The sulfonyl group, for example, is known to be a key pharmacophore in drugs that modulate inflammatory pathways. By interacting with specific enzymes or receptors involved in inflammation, this compound could potentially reduce inflammation and alleviate symptoms associated with these conditions.

The synthesis and characterization of this compound have been refined through advanced organic synthesis techniques. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Techniques such as nucleophilic substitution reactions, condensation reactions, and cyclization processes are employed to construct the complex framework of the molecule. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are utilized for rigorous purification and structural confirmation.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic applications. Parameters such as solubility, bioavailability, metabolic stability, and toxicity are critical factors that determine whether a drug candidate will progress to clinical trials. Preliminary studies have indicated that modifications to certain structural components can significantly influence these properties. For instance, optimizing the solubility profile through appropriate functional group substitutions could enhance oral bioavailability while minimizing systemic toxicity.

In conclusion,4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide represents a promising candidate for further pharmaceutical development due to its complex structure and potential biological activities. Its unique combination of pharmacophores suggests multifaceted interactions with key biological targets involved in cancer progression and inflammatory diseases. Continued research into its synthesis، pharmacology، и pharmacokinetics will be essential to unlock its full therapeutic potential và contribute to advancements in drug discovery.